Cas no 2411275-61-9 (2-Ethoxynaphthalen-1-yl sulfurofluoridate)

• Product Name: 2-Ethoxynaphthalen-1-yl sulfurofluoridate
• CAS No: 2411275-61-9
• MF: C₁₂H₁₁FO₄S
• MW: 270.276746034622
• CID: 5357620
• Update Time: 2025-08-01

2-Ethoxynaphthalen-1-yl sulfurofluoridate Chemical and Physical Properties

Names and Identifiers

• 2-ethoxynaphthalen-1-yl sulfurofluoridate
• Z3919182896
• 2-Ethoxynaphthalen-1-yl sulfurofluoridate

• Inchi： 1S/C12H11FO4S/c1-2-16-11-8-7-9-5-3-4-6-10(9)12(11)17-18(13,14)15/h3-8H,2H2,1H3
• InChI Key： CMSFOXCXFWYJFM-UHFFFAOYSA-N
• SMILES： S(=O)(=O)(OC1C(=CC=C2C=CC=CC2=1)OCC)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 365
• XLogP3: 3.6
• Topological Polar Surface Area: 61

Additional information on 2-Ethoxynaphthalen-1-yl sulfurofluoridate

Introduction to 2-Ethoxynaphthalen-1-yl sulfurofluoridate (CAS No. 2411275-61-9)

2-Ethoxynaphthalen-1-yl sulfurofluoridate, with the CAS number 2411275-61-9, is a unique and intriguing compound that has garnered significant attention in the fields of organic chemistry and medicinal chemistry. This compound is characterized by its complex molecular structure, which includes a naphthalene ring, an ethoxy group, and a sulfurofluoridate moiety. These structural features contribute to its potential applications in various scientific and pharmaceutical contexts.

The chemical formula of 2-Ethoxynaphthalen-1-yl sulfurofluoridate is C₁₃H₁₃FOS, and it has a molecular weight of approximately 238.29 g/mol. The compound's unique structure provides it with specific physical and chemical properties, such as solubility, stability, and reactivity, which are crucial for its potential applications in research and development.

In recent years, the study of 2-Ethoxynaphthalen-1-yl sulfurofluoridate has been driven by its potential as a precursor in the synthesis of more complex molecules. Its reactivity with various functional groups makes it a valuable intermediate in the development of new pharmaceuticals and materials. For instance, the naphthalene ring can serve as a scaffold for the attachment of bioactive moieties, while the ethoxy group can influence solubility and bioavailability.

The sulfurofluoridate moiety in 2-Ethoxynaphthalen-1-yl sulfurofluoridate is particularly interesting due to its ability to participate in sulfur-fluorine bond formation reactions. This feature has been explored in the context of developing new catalysts and reagents for organic synthesis. Recent studies have shown that compounds containing this moiety can exhibit enhanced catalytic activity and selectivity in various chemical transformations.

In the realm of medicinal chemistry, 2-Ethoxynaphthalen-1-yl sulfurofluoridate has shown promise as a lead compound for drug discovery. Its structural characteristics make it suitable for targeting specific biological pathways and receptors. For example, researchers have investigated its potential as an inhibitor of certain enzymes involved in disease processes. Preliminary studies have indicated that it can effectively modulate these enzymes, suggesting its potential as a therapeutic agent.

Clinical trials involving derivatives of 2-Ethoxynaphthalen-1-yl sulfurofluoridate are currently underway to evaluate their safety and efficacy in treating various conditions. These trials are focused on understanding the pharmacokinetics and pharmacodynamics of these compounds, as well as their potential side effects. The results from these trials will provide valuable insights into the therapeutic potential of this class of compounds.

Beyond its pharmaceutical applications, 2-Ethoxynaphthalen-1-yl sulfurofluoridate has also found use in materials science. Its unique electronic properties make it suitable for applications in organic electronics, such as organic light-emitting diodes (OLEDs) and organic photovoltaics (OPVs). Researchers have explored its use as a dopant or functional material in these devices, aiming to improve their performance and efficiency.

The synthesis of 2-Ethoxynaphthalen-1-yl sulfurofluoridate involves several steps, including the formation of the naphthalene ring, the introduction of the ethoxy group, and the attachment of the sulfurofluoridate moiety. Various synthetic routes have been developed to optimize yield and purity. One common approach involves starting from 2-naphthol and using selective functionalization reactions to introduce the desired substituents.

The characterization of 2-Ethoxynaphthalen-1-yl sulfurofluoridate typically involves a combination of spectroscopic techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and infrared spectroscopy (IR). These methods provide detailed information about the compound's structure and purity, which is essential for ensuring its quality in both research and industrial applications.

In conclusion, 2-Ethoxynaphthalen-1-yl sulfurofluoridate (CAS No. 2411275-61-9) is a multifaceted compound with significant potential across various scientific disciplines. Its unique structural features make it a valuable tool for researchers exploring new frontiers in organic synthesis, medicinal chemistry, and materials science. As ongoing studies continue to uncover its properties and applications, this compound is likely to play an increasingly important role in advancing scientific knowledge and technological innovation.